(4-benzylmorpholin-2-yl)methanamine Dihydrochloride

• IUPAC Name: (4-benzylmorpholin-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C12H18N2O.2ClH/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11;;/h1-5,12H,6-10,13H2;2*1H
• InChI Key: CNZUCOSPVDSWFM-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC2=CC=CC=C2)CN.Cl.Cl
• Molecular Formula: C12H20Cl2N2O
• Molecular Weight: 279.20 g/mol

Description

Synthesis Analysis

The practical synthesis of chiral 2-Morpholine, a key starting material for new investigational drug candidates, involves the resolution of a morpholine amide intermediate to install the S-morpholino stereocenter with a high-yielding Grignard reaction to generate the title compound, isolated as a mesylate salt. This process underscores the complexity and the precision required in synthesizing such compounds (Kopach et al., 2009).

Molecular Structure Analysis

The molecular structure of compounds similar to “(4-benzylmorpholin-2-yl)methanamine Dihydrochloride” often features complex configurations that are designed to enhance their interaction with biological targets. For instance, novel aryloxyethyl derivatives of methanamine were designed as "biased agonists" of serotonin 5-HT1A receptors, indicating the intricate design of molecular structures for specific biological activities (Sniecikowska et al., 2019).

Chemical Reactions and Properties

The compound’s reactivity and interaction with other chemicals highlight its potential for further development into pharmaceuticals. For example, the creation of a diamino derivative to stabilize parallel turn conformations demonstrates the chemical versatility and potential applications of similar compounds (Bucci et al., 2018).

Physical Properties Analysis

The physical properties of “(4-benzylmorpholin-2-yl)methanamine Dihydrochloride,” such as solubility, melting point, and stability, play a crucial role in its application and effectiveness as a pharmaceutical compound. While specific data on this compound may be limited, research on similar compounds provides valuable insights into how these properties are evaluated and optimized (Kunishima et al., 1999).

Chemical Properties Analysis

The chemical properties, including reactivity with biological systems and stability under physiological conditions, are essential for the development of “(4-benzylmorpholin-2-yl)methanamine Dihydrochloride” as a drug. Research into similar compounds highlights the importance of these properties in determining the compound's efficacy and safety profile (Jasouri et al., 2010).

Scientific Research Applications

Pharmacokinetics and Pharmacodynamics

The compound's pharmacokinetic and pharmacodynamic properties are crucial for understanding its behavior in biological systems. Research in this area focuses on how the compound is absorbed, distributed, metabolized, and excreted by the body, as well as its mechanisms of action at the molecular level. These studies are foundational for potential therapeutic applications and safety evaluations.

Enzymatic Interactions

One significant area of research involves the compound's interaction with enzymes such as cytochrome P450 isoforms, which are essential for drug metabolism. Studies like those by Khojasteh et al. (2011) review the potency and selectivity of chemical inhibitors for these enzymes, which is critical for predicting drug-drug interactions and optimizing drug design to minimize adverse effects (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).